N-ethyl-4-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine

• IUPAC Name: N-ethyl-4-(4-quinoxalin-2-ylpiperazin-1-yl)pyrimidin-2-amine
• InChI: InChI=1S/C18H21N7/c1-2-19-18-20-8-7-16(23-18)24-9-11-25(12-10-24)17-13-21-14-5-3-4-6-15(14)22-17/h3-8,13H,2,9-12H2,1H3,(H,19,20,23)
• InChI Key: XDSGACKGWLJRKA-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=CC(=N1)N2CCN(CC2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C18H21N7
• Molecular Weight: 335.4 g/mol

Description

“N-ethyl-4-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine” is a complex organic compound that contains a quinoxaline moiety. Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial purposes. The quinoxaline moiety is found in several drugs currently used as antibiotics, such as Olaquindox, Echinomycin, Atinoleutin, Levomycin, and Carbadox.

Synthesis Analysis

The synthesis of quinoxaline derivatives, including “this compound”, can be achieved by adopting green chemistry principles.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. For instance, IR spectroscopy can provide information about the functional groups present in the molecule, while 1H NMR and MS can provide information about the hydrogen and mass spectra respectively.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be diverse, depending on the conditions and reagents used. For instance, it can undergo various reactions such as diazotization, nitration, oxidation, and substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various analytical techniques. For instance, its melting point was found to be 201°C, and its mass spectrum was determined to be 336.14(100.0%), 338.13(32.0%), 337.14(17.7%), 339.14(5.7%).

Scientific Research Applications

N-ethyl-4-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine has been used in a variety of scientific research applications. One of the most common applications is in drug development, where this compound has been found to possess a wide range of biological activities and has been used in a variety of research projects. In addition, this compound has been used in a variety of biochemical studies, such as the study of enzyme inhibition and protein-protein interactions. This compound has also been studied in the context of cancer research, where it has been found to possess anti-cancer properties.

Mechanism of Action

The mechanism of action of N-ethyl-4-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine is not fully understood, but it is believed to be related to its ability to interact with a variety of proteins and enzymes. This compound has been found to interact with a variety of proteins and enzymes, including the cytochrome P450 enzyme system, which is involved in the metabolism of drugs and other compounds in the body. In addition, this compound has been found to interact with a variety of other proteins and enzymes, such as the proteasome and the ubiquitin-proteasome system.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In terms of biochemical effects, this compound has been found to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds in the body. In addition, this compound has been found to interact with a variety of proteins and enzymes, including the cytochrome P450 enzyme system, which is involved in the metabolism of drugs and other compounds in the body. In terms of physiological effects, this compound has been found to possess anti-cancer properties and has been studied in the context of cancer research.

Advantages and Limitations for Lab Experiments

The use of N-ethyl-4-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound in laboratory experiments is its stability. This compound is a relatively stable compound and is not easily degraded by a variety of environmental conditions. In addition, this compound is relatively easy to synthesize and can be synthesized in a variety of ways. However, there are also a number of limitations to using this compound in laboratory experiments. For example, this compound is relatively expensive and may not be cost-effective for some experiments. In addition, this compound can be toxic to some organisms and should be handled with care.

Future Directions

There are a number of potential future directions for research involving N-ethyl-4-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine. One potential direction is to further explore the mechanism of action of this compound and its interaction with a variety of proteins and enzymes. In addition, further research could be conducted into the biochemical and physiological effects of this compound and its potential applications in the development of new drugs. Finally, further research could be conducted into the advantages and limitations of using this compound in laboratory experiments and its potential uses in other fields.

Synthesis Methods

N-ethyl-4-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine has been synthesized in a variety of ways. One of the most common methods is the condensation reaction between ethyl piperazine and 2-amino-5-chloro-6-methyl-pyrimidine. This reaction is carried out in an aqueous solution at a temperature of 80°C, followed by the addition of sodium hydroxide. The reaction is then quenched with hydrochloric acid and the resulting product is isolated by filtration and crystallization. Other methods for the synthesis of this compound include the reaction between ethyl piperazine and 2-chloro-5-methyl-6-nitro-pyrimidine, as well as the reaction between ethyl piperazine and 2-chloro-6-methyl-pyrimidine.